Cas no 196309-76-9 (BAY 11-7085)

BAY 11-7085 is a selective and irreversible inhibitor of IκBα phosphorylation, effectively suppressing NF-κB activation. This small molecule is widely utilized in research to study inflammatory and immune responses, as NF-κB plays a critical role in regulating genes involved in these processes. Its high specificity and potency make it a valuable tool for investigating signaling pathways in cellular and molecular studies. BAY 11-7085 is particularly useful in models of inflammation, apoptosis, and cancer research, where NF-κB inhibition is required. The compound exhibits consistent activity in vitro and in vivo, ensuring reliable experimental outcomes. Its stability and solubility further enhance its utility in biochemical assays.
BAY 11-7085 structure
BAY 11-7085 structure
Product Name:BAY 11-7085
CAS No:196309-76-9
MF:C13H15NO2S
MW:249.32870221138
MDL:MFCD01862602
CID:153889
PubChem ID:354333080
Update Time:2025-06-08

BAY 11-7085 Chemical and Physical Properties

Names and Identifiers

    • (E)-3-((4-(tert-Butyl)phenyl)sulfonyl)acrylonitrile
    • BAY 11-7085
    • (E)-3-(4-tert-butylphenyl)sulfonylprop-2-enenitrile
    • (E)-3-(4-tert-Butylphenylsulfonyl)acrylonitrile
    • 2-Propenenitrile,3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
    • BAY-11-7085
    • (E)-3-(4-t-Butylphenylsulfonyl)-2-propenenitrile
    • BAY 11-7083
    • BAY 117083
    • (E)-3-(T-BUTYLPHENYLSULFONYL)-2-PROPENENITRILE
    • (E)3-[(4-T-BUTYLPHENYL)SULFONYL]-2-PROPENENITRILE
    • (2E)-3-[[4-(1,1-DIMETHYLETHYL)PHENYL]SULFONYL]-2-PROPENENITRILE
    • BAY 117083 (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile
    • (2E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile BAY 11-7085
    • 2-Propenenitrile, 3-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-, (2E)-
    • Lopac0_000183
    • AOB6820
    • QC
    • NCGC00025271-04
    • (2E)-3-[(4-tert-butylphenyl)sulfonyl]prop-2-enenitrile
    • WHA30976
    • SCHEMBL157756
    • HMS3268A22
    • B 5681
    • BRD-K48684885-001-01-8
    • AKOS016014648
    • VHKZGNPOHPFPER-ONNFQVAWSA-N
    • NCGC00260868-01
    • DS-6861
    • AC-33123
    • HY-10257
    • CU-00000000043-1
    • EX-A2030
    • 196309-76-9
    • LP00183
    • CCG-204278
    • MFCD01862602
    • CHEMBL270299
    • B4845
    • SW220312-1
    • SR-01000075721-1
    • SDCCGSBI-0050171.P002
    • 3-((4-(1,1-dimethylethyl)phenyl)sulfonyl)-2-propenenitrile
    • CS-6316
    • NCGC00025271-03
    • (E)-3-(4-tert-Butyl-benzenesulfonyl)-acrylonitrile
    • SR-01000075721-3
    • Bay 11-7085, >=98% (HPLC), solid
    • FD5033
    • BAY 117085
    • NCGC00025271-06
    • BAY 11-7085 is known as an NF-kappaB activation and IkappaBalpha phosphorylatiion inhibitor.
    • HMS3414M13
    • BAY-117085
    • Tox21_500183
    • SCHEMBL157757
    • DTXSID101017376
    • HMS3678M13
    • (E)-3-(4-tert-butylphenylsulfonyl)-2-propenenitrile
    • CHEBI:107653
    • (2E)-3-(4-tert-butylbenzene-1-sulfonyl)prop-2-enenitrile
    • AC-33124
    • NCGC00025271-02
    • BCP07274
    • s7352
    • A813845
    • bay11-7085
    • CHEBI:176500
    • NCGC00025271-05
    • J-501930
    • NCGC00025271-15
    • (E)-3-(4-tert-butylphenyl)sulfonyl-2-propenenitrile
    • EU-0100183
    • HMS3260F07
    • SR-01000075721
    • BAY 11-7085; (E)-3-[[4-(1,1-Dimethylethyl)phenyl]sulfonyl]-2-propenenitrile; BAY 117083
    • Bay 11-7085?
    • BRD-K48684885-001-04-2
    • NCGC00025271-08
    • MDL: MFCD01862602
    • Inchi: 1S/C13H15NO2S/c1-13(2,3)11-5-7-12(8-6-11)17(15,16)10-4-9-14/h4-8,10H,1-3H3/b10-4+
    • InChI Key: VHKZGNPOHPFPER-ONNFQVAWSA-N
    • SMILES: S(/C=C/C#N)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 249.08200
  • Monoisotopic Mass: 249.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.3
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: White solid
  • Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 82.0 to 86.0 deg-C
  • Boiling Point: 407.1°C at 760 mmHg
  • Flash Point: 200℃
  • Refractive Index: 1.534
  • Solubility: Almost insoluble (0.055 g/l) (25 º C),
  • PSA: 66.31000
  • LogP: 3.87588
  • Sensitiveness: Light Sensitive

BAY 11-7085 Security Information

BAY 11-7085 Customs Data

  • HS CODE:29309090

BAY 11-7085 Pricemore >>

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